Cas no 384830-13-1 (tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperidine-1-carboxylate
• CAS No: 384830-13-1
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD08275144
• CID: 1028229
• PubChem ID: 22594625
• Update Time: 2025-10-13

tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• N-BOC-3-PIPERIDINEACETIC ACID ETHYL ESTER
• 1-[(1,1-dimethylethoxy)carbonyl]-3-Piperidineacetic acid ethyl ester
• tert-Butyl 3-(2-ethoxy-2-oxo-ethyl)-piperidine-1-carboxylate
• 4-trifluoromethanesulfonyloxy-3-cyclohexenecarboxylic acid ethyl ester
• ethyl 4-trifluoromethylsulfonyloxy-3-cyclohexenecarboxylate
• 3-Ethoxycarbonylmethyl-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperidine-1-carboxylate
• 1-Boc-3-PiperidineaceticAcidEthylEster
• DB-031491
• P10581
• AB44784
• SCHEMBL771790
• (R)-N-Boc-3-Piperidine acetic acid ethyl ester
• SB48158
• 1-BOC-3-PIPERIDINEACETIC ACID ETHYL ESTER
• 384830-13-1
• Tert-butyl 3-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate;1-Boc-3-Piperidine acetic acid ethyl ester;N-Boc-3-Piperidine acetic acid ethyl ester
• AS-50560
• SY015838
• 188723-32-2
• MFCD08275144
• CS-W001555
• tert-butyl3-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• J-524470
• (R)-Tert-butyl 3-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate;(R)-1-Boc-3-Piperidine acetic acid ethyl ester;(R)-N-Boc-3-Piperidine acetic acid ethyl ester
• ETHYL 2-(1-BOC-3-PIPERIDYL)ACETATE
• DB-013222
• (S)-Tert-butyl 3-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate;(S)-1-Boc-3-Piperidine acetic acid ethyl ester;(S)-N-Boc-3-Piperidine acetic acid ethyl ester
• (S)-tert-Butyl 3-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• AKOS015897728
• 1-Boc-3-piperidine acetate ethyl ester

• MDL： MFCD08275144
• Inchi： 1S/C14H25NO4/c1-5-18-12(16)9-11-7-6-8-15(10-11)13(17)19-14(2,3)4/h11H,5-10H2,1-4H3
• InChI Key： ZEVFPIITLLXQFI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CC(=O)OCC)C1)=O

Computed Properties

• Exact Mass: 271.17800
• Monoisotopic Mass: 271.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 2

Experimental Properties

• Density: 1.049
• Boiling Point: 339.181°C at 760 mmHg
• Flash Point: 158.931℃
• Refractive Index: 1.467
• PSA: 55.84000
• LogP: 2.52460

Additional information on tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperidine-1-carboxylate (CAS No. 384830-13-1)

The compound tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperidine-1-carboxylate (CAS No. 384830-13-1) is a versatile intermediate in organic synthesis, widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a piperidine ring and tert-butyl carboxylate group, makes it a valuable building block for designing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in modulating central nervous system (CNS) targets and enzyme inhibition.

One of the key reasons for the growing popularity of tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperidine-1-carboxylate is its role in the synthesis of N-Boc protected amines, which are critical for peptide coupling and medicinal chemistry. The ethoxy-2-oxo-ethyl moiety further enhances its reactivity, enabling diverse functionalization. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

From a technical perspective, the compound’s stability under standard conditions and compatibility with common reagents make it a preferred choice for high-throughput screening and combinatorial chemistry. Its CAS No. 384830-13-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial labs. Users often inquire about its solubility, storage recommendations, and scalable synthesis protocols, indicating practical demand for detailed technical data.

In the context of AI-driven drug discovery, tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperidine-1-carboxylate has gained attention as a fragment library component for virtual screening. Computational chemists leverage its structural features to predict binding affinities, addressing questions like "How to optimize piperidine derivatives for bioavailability?" or "What are the best coupling reactions for N-Boc intermediates?". These queries highlight the compound’s intersection with cutting-edge research tools.

Quality control and analytical methods for CAS No. 384830-13-1 are another focal point. HPLC and GC-MS are commonly employed to verify purity, while NMR spectroscopy confirms its structural integrity. Suppliers often emphasize batch-to-batch consistency, responding to customer concerns about reproducibility in multi-step syntheses. Regulatory compliance, such as REACH and GMP standards, further underscores its safe handling in controlled environments.

Looking ahead, the demand for tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperidine-1-carboxylate is expected to rise, driven by innovations in bioconjugation and prodrug development. Its adaptability to microwave-assisted synthesis and flow chemistry setups positions it as a future-proof reagent. For researchers exploring structure-activity relationships (SAR), this compound offers a robust scaffold to derivatize, answering pressing questions in rational drug design.